![molecular formula C18H16FNO4 B5753460 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate](/img/structure/B5753460.png)
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate
Overview
Description
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate, also known as MFPB, is a chemical compound that has been widely studied for its potential use in scientific research. MFPB is a potent and selective antagonist of the dopamine D3 receptor, which is a target for the treatment of various neurological and psychiatric disorders.
Mechanism of Action
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate acts as a competitive antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of this receptor, 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate can modulate dopamine signaling and alter the release of other neurotransmitters, such as glutamate and GABA.
Biochemical and Physiological Effects:
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release and the regulation of synaptic plasticity. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate is its high selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one limitation of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate is that it has a relatively short half-life in vivo, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate, including the development of more potent and selective D3 receptor antagonists, the investigation of the role of the dopamine D3 receptor in other neurological and psychiatric disorders, and the exploration of the potential therapeutic applications of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate in humans. Additionally, further studies are needed to better understand the biochemical and physiological effects of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate and its potential side effects.
Synthesis Methods
The synthesis of 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate involves several steps, including the reaction of 4-fluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(4-morpholinylcarbonyl)phenol in the presence of a base to form 2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate.
Scientific Research Applications
2-(4-morpholinylcarbonyl)phenyl 4-fluorobenzoate has been used extensively in scientific research to study the role of the dopamine D3 receptor in various neurological and psychiatric disorders. It has been shown to have potential therapeutic applications for the treatment of addiction, depression, and schizophrenia.
properties
IUPAC Name |
[2-(morpholine-4-carbonyl)phenyl] 4-fluorobenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO4/c19-14-7-5-13(6-8-14)18(22)24-16-4-2-1-3-15(16)17(21)20-9-11-23-12-10-20/h1-8H,9-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXQUJWFMZUMDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=CC=C2OC(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001328512 | |
Record name | [2-(morpholine-4-carbonyl)phenyl] 4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001328512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
45.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26659801 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
[2-(Morpholine-4-carbonyl)phenyl] 4-fluorobenzoate | |
CAS RN |
299970-14-2 | |
Record name | [2-(morpholine-4-carbonyl)phenyl] 4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001328512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.